Cas no 30388-40-0 (m-cresol, 4-propyl-)
m-cresol, 4-propyl- structure
Product Name:m-cresol, 4-propyl-
CAS No:30388-40-0
MF:C10H14O
MW:150.217563152313
CID:916038
PubChem ID:20226030
Update Time:2025-04-19
m-cresol, 4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- m-cresol, 4-propyl-
- SCHEMBL2328433
- 3-methyl-4-propylphenol
- 4-Propyl-3-methylphenol
- NDUMSJWWRWOBDX-UHFFFAOYSA-N
- 30388-40-0
-
- Inchi: 1S/C10H14O/c1-3-4-9-5-6-10(11)7-8(9)2/h5-7,11H,3-4H2,1-2H3
- InChI Key: NDUMSJWWRWOBDX-UHFFFAOYSA-N
- SMILES: OC1C=CC(=C(C)C=1)CCC
Computed Properties
- Exact Mass: 150.10452
- Monoisotopic Mass: 150.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
m-cresol, 4-propyl- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
30388-40-0 (m-cresol, 4-propyl-) Related Products
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- 1470-94-6(5-Indanol)
- 875-85-4(3,4-diethylphenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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